Cas no 877630-50-7 (ethyl 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)propanoate)

Ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidin-4-one core with a thioether-linked propanoate side chain. This structure imparts potential reactivity and functional versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. The presence of both sulfur and nitrogen heteroatoms suggests utility in coordination chemistry and as a precursor for bioactive molecules. Its well-defined molecular architecture allows for precise modifications, supporting applications in medicinal chemistry research, particularly in the development of enzyme inhibitors or nucleoside analogs. The compound's stability under standard conditions ensures reliable handling in laboratory settings.

ethyl 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)propanoate structure

877630-50-7 structure

Product Name:ethyl 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)propanoate

CAS No:877630-50-7

MF:C₁₀H₁₂N₄O₃S

MW:268.292280197144

CID:5919534

PubChem ID:135731948

Update Time:2025-06-08

ethyl 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

- Propanoic acid, 2-[(4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]-, ethyl ester
- SR-01000019939
- F2503-0110
- ethyl 2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]propanoate
- SR-01000019939-1
- 877630-50-7
- AKOS024653474
- ethyl 2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)propanoate
- ethyl 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)propanoate
- Inchi： 1S/C10H12N4O3S/c1-3-17-9(16)5(2)18-10-12-7-6(4-11-14-7)8(15)13-10/h4-5H,3H2,1-2H3,(H2,11,12,13,14,15)
- InChI Key： QXXNALRNIBKXBK-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(SC1NC(=O)C2C=NNC=2N=1)C

Computed Properties

Exact Mass: 268.06301143g/mol
Monoisotopic Mass: 268.06301143g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 122Å²

Experimental Properties

Density: 1.58±0.1 g/cm3(Predicted)
Boiling Point: 493.7±51.0 °C(Predicted)
pka: 10.63±0.20(Predicted)

ethyl 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2503-0110-2μmol	ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate	877630-50-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2503-0110-5μmol	ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate	877630-50-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2503-0110-10μmol	ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate	877630-50-7	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2503-0110-20μmol	ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate	877630-50-7	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2503-0110-1mg	ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate	877630-50-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2503-0110-2mg	ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate	877630-50-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2503-0110-3mg	ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate	877630-50-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2503-0110-4mg	ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate	877630-50-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2503-0110-5mg	ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate	877630-50-7	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2503-0110-10mg	ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate	877630-50-7	90%+	10mg	$79.0	2023-05-16

ethyl 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)propanoate Related Literature

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Additional information on ethyl 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)propanoate

Comprehensive Overview of Ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate (CAS No. 877630-50-7)

Ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate, with the CAS number 877630-50-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolopyrimidine derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the pyrazolo[3,4-d]pyrimidine core and the ethyl propanoate side chain, make it a promising candidate for various applications in drug discovery and development.

In recent years, the scientific community has shown increasing interest in pyrazolopyrimidine-based compounds due to their potential therapeutic benefits. Researchers are particularly focused on their role as kinase inhibitors, which are crucial in targeting signaling pathways involved in diseases such as cancer and inflammatory disorders. The sulfanyl linkage in ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel bioactive molecules.

The synthesis and characterization of CAS 877630-50-7 involve advanced organic chemistry techniques, including nucleophilic substitution and esterification reactions. Its molecular formula and weight are key parameters for researchers working on structure-activity relationship (SAR) studies. The compound's solubility, stability, and pharmacokinetic properties are also critical factors under investigation, as they influence its potential for drug formulation.

One of the most searched topics related to this compound is its potential application in targeted cancer therapies. With the rise of precision medicine, scientists are exploring how pyrazolopyrimidine derivatives can be tailored to inhibit specific oncogenic kinases. Additionally, the compound's modular structure allows for easy derivatization, enabling the development of next-generation therapeutics with improved efficacy and reduced side effects.

Another area of interest is the environmental impact of synthetic intermediates like ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate. Researchers are investigating green chemistry approaches to minimize waste and enhance the sustainability of its production. This aligns with the growing demand for eco-friendly pharmaceutical synthesis, a hot topic in both academic and industrial settings.

In summary, ethyl 2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)propanoate (CAS 877630-50-7) represents a versatile and highly studied compound in modern medicinal chemistry. Its potential applications in drug development, coupled with ongoing research into its mechanistic pathways, make it a focal point for innovation. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing therapeutic solutions for complex diseases.